Cas no 2172634-28-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid
• CAS No: 2172634-28-3
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6435054
• PubChem ID: 165586785
• Update Time: 2025-05-20

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid
• EN300-1529863
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]oxolane-3-carboxylic acid
• 2172634-28-3

• Inchi： 1S/C25H26N2O6/c1-15(23(28)27-22-14-32-12-21(22)24(29)30)10-11-26-25(31)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,20-22H,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b15-10+
• InChI Key： DTVMBYJQHOOWJB-XNTDXEJSSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid

Comprehensive Guide to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid (CAS No. 2172634-28-3)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid (CAS No. 2172634-28-3) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methylbutenamidooxolane carboxylic acid moiety, makes it highly valuable for creating complex peptides with specific functional properties.

The growing demand for peptide-based therapeutics has increased interest in compounds like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid. Researchers are particularly focused on its role in developing targeted drug delivery systems and bioconjugation strategies. With the rise of personalized medicine and biopharmaceutical innovations, this compound has gained attention for its potential in designing novel peptide drugs with enhanced stability and bioavailability.

One of the key advantages of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid is its compatibility with automated peptide synthesizers, which are widely used in modern laboratories. The Fmoc-protecting group can be easily removed under mild basic conditions, making it ideal for iterative peptide chain elongation. Additionally, its oxolane carboxylic acid component contributes to improved solubility and reactivity, facilitating efficient coupling reactions in SPPS protocols.

In recent years, the application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid has expanded beyond traditional peptide synthesis. It is now being explored in material science for developing biofunctionalized surfaces and nanocarriers for drug delivery. The compound’s ability to introduce specific functional groups into peptides makes it a versatile tool for creating advanced biomaterials with tailored properties.

The market for Fmoc-protected amino acids like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid is expected to grow significantly, driven by increasing investments in peptide-based drug discovery and biotechnology research. Pharmaceutical companies and academic institutions are actively seeking high-purity derivatives to support their R&D efforts, particularly in areas such as oncology, immunotherapy, and neurodegenerative disease research.

For researchers working with 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid, proper storage and handling are critical to maintaining its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. When used in peptide synthesis, it is recommended to follow optimized protocols to achieve high coupling efficiency and minimize side reactions.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid (CAS No. 2172634-28-3) is a valuable reagent in modern peptide chemistry, with broad applications in drug development and biomaterial design. Its unique structural features and compatibility with advanced synthesis techniques make it an indispensable tool for scientists exploring the frontiers of peptide therapeutics and bioconjugation chemistry.